Cas no 3864-99-1 (2,4-Di-tert-butyl-6-(5-chloro-2H-benzotriazol-2-yl)phenol)

• Product Name: 2,4-Di-tert-butyl-6-(5-chloro-2H-benzotriazol-2-yl)phenol
• CAS No: 3864-99-1
• MF: C₂₀H₂₄ClN₃O
• MW: 357.877063751221
• MDL: MFCD00059706
• CID: 44547
• PubChem ID: 87568016
• Update Time: 2026-05-14

2,4-Di-tert-butyl-6-(5-chloro-2H-benzotriazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Di-tert-butyl-6-(5-chloro-2H-benzo[d][1,2,3]triazol-2-yl)phenol
• 2,4-Di-tert-butyl-6-(5-chloro-2H-benzotriazol-2-yl)phenol
• 2,4-di-tert-butyl-6-(5-chlorobenzotriazol-2-yl)phenol
• Ultraviolet Absorbent UV-327
• Dibutylhydroxyphenylchlorobenzotriazole
• 2-(3,5-Di-tert-butyl-2-hydroxyphenyl)-5-chloro-2H-benzotriazole
• UV-327
• 2-(2'-Hydroxy-3',5'-di-tert-butylphenyl)-5-chlorobenzotriazole
• BHSORB-327
• UV absorber-327
• 2-(3,5-Di-tert-butyl-2-hydroxyphenyl)-5-chlorobenzotriazole
• 2-(3,5'-DI-TERT-BUTYL-2'-HYDROXYPHENYL)-5-CHLOROBENZOTRIAZOLE
• 2,4-Di-tert-butyl-6-(5-chloro-2H-benzo-[d][1,2,3]triazol-2-yl)phenol
• 4,6-Di-tert-butyl-2-(5-chloro-2H-benzotriazol-2-yl)-phenol
• 2,4-Di-tert-butyl-6-(5-chloro-2-benzotriazolyl)phenol
• 2,4-Di-tert-butyl-6-(5-chloro-2H-benzotriazol-2-yl)phenol Standard
• 5-Chloro-2-(3,5-di-tert-butyl-2-hydroxyphenyl)benzotriazole
• 2-(5-Chloro-2H-benzotriazol-2-yl)-4,6-bis(1,1-dimethylethyl)-phenol
• 2,4-di-tert-butyl-6-(5-chloro-2H-benzo-triazol-2
• Phenol, 2-(5-chloro-2H-benzotriazol-2-yl)-4,6-bis(1,1-dimethylethyl)-
• C20H24ClN3O
• 2,4-Di-tert-butyl-6-(5-chlorobenzotriazol-2-yl) phenol
• 17TJE602RX
• 2-(5-C

• MDL： MFCD00059706
• Inchi： 1S/C20H24ClN3O/c1-19(2,3)12-9-14(20(4,5)6)18(25)17(10-12)24-22-15-8-7-13(21)11-16(15)23-24/h7-11,25H,1-6H3
• InChI Key： UWSMKYBKUPAEJQ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2C(C=1[H])=NN(C1=C([H])C(=C([H])C(=C1O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N=2

Computed Properties

• Exact Mass: 357.16100
• Monoisotopic Mass: 357.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.9
• Topological Polar Surface Area: 50.9

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1,26 g/cm3
• Melting Point: 150-153 °C (lit.)
• Boiling Point: 469.2ºC at 760 mmHg
• Flash Point: 234°C
• Refractive Index: 1.596
• PSA: 50.94000
• LogP: 5.37450
• Solubility: It has great solubility in benzene, toluene, styrene, methyl methacrylate, cyclohexane and other solvents and plasticizers. Slightly soluble in alcohol and ketone, insoluble in water.

2,4-Di-tert-butyl-6-(5-chloro-2H-benzotriazol-2-yl)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H412
• Warning Statement： P264-P270-P273-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3077
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：3425000
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles